BENGHE Methodological & Application

Check Availability & Pricing

Application Note: HPLC-UV Method for the
Determination of 2-Ethylhexyl lactate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652

Abstract

This application note describes a simple, rapid, and reliable reversed-phase high-performance
liquid chromatography (RP-HPLC) method with ultraviolet (UV) detection for the quantitative
determination of 2-Ethylhexyl lactate. The method is suitable for the analysis of 2-Ethylhexyl
lactate in various sample matrices, including raw materials and finished products. The
described method demonstrates good linearity, precision, and accuracy, making it a valuable
tool for quality control and research applications.

Introduction

2-Ethylhexyl lactate is an ester of lactic acid and 2-ethylhexanol, commonly used as an
emollient, solvent, and fragrance ingredient in cosmetic and personal care products. Accurate
and reliable quantification of 2-Ethylhexyl lactate is crucial for ensuring product quality,
stability, and regulatory compliance. This application note presents a validated HPLC-UV
method for the determination of 2-Ethylhexyl lactate.

Experimental
Instrumentation and Chromatographic Conditions:

A standard HPLC system equipped with a UV detector was used for this analysis. The
chromatographic separation was achieved on a C18 reversed-phase column.
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o HPLC System: Agilent 1100 Series or equivalent
o Detector: UV-Vis Detector

e Column: C18, 4.6 x 150 mm, 5 ym

e Mobile Phase A: 0.1% Phosphoric acid in Water
» Mobile Phase B: Acetonitrile

e Gradient: 60% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, then return to initial
conditions.

e Flow Rate: 1.0 mL/min

e Injection Volume: 10 pL

e Column Temperature: 30 °C

» Detection Wavelength: 210 nm
Standard and Sample Preparation:

o Standard Stock Solution (1000 pg/mL): Accurately weigh 100 mg of 2-Ethylhexyl lactate
reference standard and dissolve in 100 mL of acetonitrile.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to obtain concentrations ranging from 10 ug/mL to 200
pg/mL.

o Sample Preparation: The sample preparation will vary depending on the matrix. For a simple
solution, dissolve a known amount of the sample in acetonitrile to achieve a theoretical
concentration within the calibration range. For more complex matrices, an extraction step
may be necessary.

Results and Discussion
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The developed HPLC-UV method provided good separation and quantification of 2-Ethylhexyl
lactate. The retention time for 2-Ethylhexyl lactate under the specified conditions was
approximately 7.5 minutes. The method was validated for linearity, precision, accuracy, limit of
detection (LOD), and limit of quantification (LOQ).

Quantitative Data Summary

Parameter Result

Retention Time (min) 75+£0.2

Linearity (R?) >0.999

Range (ug/mL) 10 - 200

Limit of Detection (LOD) (ug/mL) 2.5

Limit of Quantification (LOQ) (ng/mL) 7.8

Precision (%RSD, n=6) <20

Accuracy (% Recovery) 98.5% - 101.2%
Conclusion

The developed HPLC-UV method is a simple, accurate, and precise method for the
determination of 2-Ethylhexyl lactate. The method can be effectively used for routine quality
control analysis of 2-Ethylhexyl lactate in various samples.

Detailed Experimental Protocol

1. Objective

To provide a step-by-step protocol for the quantitative analysis of 2-Ethylhexyl lactate using
an HPLC-UV system.

2. Materials and Reagents

o 2-Ethylhexyl lactate reference standard (purity > 99%)
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o Acetonitrile (HPLC grade)

e Phosphoric acid (ACS grade)

o Water (HPLC grade)

o Volumetric flasks (Class A)

o Pipettes (calibrated)

e Syringe filters (0.45 um)

3. Instrument and Equipment

o HPLC system with a quaternary or binary pump, autosampler, column oven, and UV
detector.

e C18 analytical column (4.6 x 150 mm, 5 pum).

» Analytical balance.

e Sonicator.

4. Procedure

I

.1. Mobile Phase Preparation

Mobile Phase A (0.1% Phosphoric acid in Water): Add 1.0 mL of phosphoric acid to 1000 mL
of HPLC grade water and mix well.

Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile.

Degas both mobile phases using a sonicator or an online degasser before use.
4.2. Standard Solution Preparation

o Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 100 mg of 2-
Ethylhexyl lactate reference standard into a 100 mL volumetric flask. Dissolve and dilute to
volume with acetonitrile.
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Working Standard Solutions: Prepare a series of at least five working standard solutions by
serially diluting the stock solution with the mobile phase (at initial conditions) to cover the
expected concentration range of the samples (e.g., 10, 25, 50, 100, and 200 pg/mL).

4.3. Sample Preparation

Accurately weigh a portion of the sample expected to contain 2-Ethylhexyl lactate.
Dissolve the sample in a known volume of acetonitrile.
Vortex or sonicate to ensure complete dissolution.

Filter the sample solution through a 0.45 um syringe filter into an HPLC vial.

4.4. HPLC Analysis

Set up the HPLC system with the chromatographic conditions specified in the Application
Note.

Equilibrate the column with the initial mobile phase composition for at least 30 minutes or
until a stable baseline is achieved.

Inject a blank (mobile phase) to ensure no carryover or contamination.
Inject the working standard solutions in increasing order of concentration.
Inject the prepared sample solutions.

After the analysis is complete, flush the column with a high percentage of organic solvent
(e.g., 90% acetonitrile) and then store it in an appropriate solvent mixture as recommended
by the manufacturer.

. Data Analysis

Integrate the peak area of 2-Ethylhexyl lactate in the chromatograms of the standards and
samples.
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o Construct a calibration curve by plotting the peak area versus the concentration of the
working standard solutions.

» Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
coefficient of determination (R?).

» Calculate the concentration of 2-Ethylhexyl lactate in the samples using the calibration

curve.

Visualizations

Caption: Workflow for HPLC-UV Method Development and Validation.

 To cite this document: BenchChem. [Application Note: HPLC-UV Method for the
Determination of 2-Ethylhexyl lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195652#hplc-uv-method-development-for-2-
ethylhexyl-lactate-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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